Cas no 623564-40-9 (BLI 489 Hydrate)

• Product Name: BLI 489 Hydrate
• CAS No: 623564-40-9
• MF: C₁₃H₁₀N₃NaO₄S
• MW: 327.290972232819
• MDL: MFCD22374169
• CID: 448027
• PubChem ID: 23697683
• Update Time: 2025-07-01

BLI 489 Hydrate Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid,6-[(5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methylene]-7-oxo-,sodium salt, (5R,6Z)-
• BLI 489 Hydrate
• (5R,6Z)-6-[(5,6-Dihydro-8H-iMidazo[2,1-c][1,4]oxazin-2-yl)Methylene]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic Acid SodiuM Salt Hydrate
• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid,6-[(5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methylene]-7-oxo-,so
• BLI-489 HYDRATE
• sodium;(5R,6Z)-6-(6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazin-2-ylmethylidene)-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• CHEMBL4297265
• SodiumBLI489
• R56JYB8P8Z
• 4-Thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-((5,6-dihydro-8H-imidazo(2,1-c)(1,4)oxazin-2-yl)methylene)-7-oxo-, sodium salt (1:1), (5R,6Z)-
• UNII-R56JYB8P8Z
• Sodium BLI 489
• BLI-489
• 623564-40-9
• Q27287813

• MDL： MFCD22374169
• Inchi： 1S/C13H11N3O4S.Na/c17-11-8(12-16(11)9(6-21-12)13(18)19)3-7-4-15-1-2-20-5-10(15)14-7;/h3-4,6,12H,1-2,5H2,(H,18,19);/q;+1/p-1/b8-3-;/t12-;/m1./s1
• InChI Key： RFSWVJXWZXQOSW-ZDFSRXSCSA-M
• SMILES： S1C=C(C(=O)[O-])N2C(/C(=C/C3=CN4CCOCC4=N3)/[C@@H]12)=O.[Na+]

Computed Properties

• Exact Mass: 328.03700
• Monoisotopic Mass: 327.02897126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 582
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Solubility: H2O: >20mg/mL
• PSA: 109.96000
• LogP: 0.57570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BLI 489 Hydrate

BLI 489 Hydrate: A Comprehensive Overview

The compound known as BLI 489 Hydrate (CAS No. 623564-40-9) has garnered significant attention in recent years due to its unique properties and potential applications across various industries. This hydrate form of BLI 489 is particularly notable for its stability and solubility characteristics, which make it a valuable component in both research and industrial settings.

Recent studies have highlighted the BLI 489 Hydrate as a promising candidate in the field of pharmaceuticals, where its ability to form stable crystalline structures has been leveraged for drug delivery systems. Researchers have explored its role in enhancing the bioavailability of poorly soluble drugs, making it a subject of interest in medicinal chemistry.

In addition to its pharmaceutical applications, BLI 489 Hydrate has also found utility in the manufacturing sector, particularly in the production of advanced materials. Its unique molecular structure allows for the creation of high-performance polymers and composites, which are increasingly being used in aerospace and automotive industries.

The synthesis of BLI 489 Hydrate involves a multi-step process that ensures the formation of a stable hydrate crystal lattice. This process has been optimized through recent advancements in chemical engineering, enabling large-scale production while maintaining high purity levels.

One of the most intriguing aspects of BLI 489 Hydrate is its ability to act as a versatile building block in organic synthesis. Scientists have utilized its reactivity to develop novel compounds with tailored properties, opening up new avenues for innovation in materials science and pharmacology.

Moreover, the environmental impact of BLI 489 Hydrate has been a focal point of recent research. Studies have shown that its production process can be made more sustainable through the use of green chemistry principles, reducing waste and energy consumption.

In conclusion, BLI 489 Hydrate (CAS No. 623564-40-9) stands as a testament to the ongoing advancements in chemical science. Its diverse applications and potential for further development make it a compound of significant interest to researchers and industry professionals alike.